![molecular formula C8H5BrO2S2 B2355974 Methyl 6-bromothieno[3,2-b]thiophene-2-carboxylate CAS No. 2243521-35-7](/img/structure/B2355974.png)
Methyl 6-bromothieno[3,2-b]thiophene-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 6-bromothieno[3,2-b]thiophene-2-carboxylate” is a chemical compound with the CAS Number: 2243521-35-7 . It has a molecular weight of 277.16 . The compound is stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is “methyl 6-bromothieno[3,2-b]thiophene-2-carboxylate” and its InChI code is "1S/C8H5BrO2S2/c1-11-8(10)6-2-5-7(13-6)4(9)3-12-5/h2-3H,1H3" . This indicates the compound’s molecular structure and arrangement of atoms.Physical And Chemical Properties Analysis
“Methyl 6-bromothieno[3,2-b]thiophene-2-carboxylate” is a powder that is stored at room temperature .Scientific Research Applications
Medicinal Chemistry
Thiophene-based analogs, such as Methyl 6-bromothieno[3,2-b]thiophene-2-carboxylate, have been of interest to a growing number of scientists as potential classes of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Industrial Chemistry
Thiophene derivatives are utilized in industrial chemistry as corrosion inhibitors . This suggests that Methyl 6-bromothieno[3,2-b]thiophene-2-carboxylate could potentially be used in this field.
Organic Semiconductors
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . This indicates that Methyl 6-bromothieno[3,2-b]thiophene-2-carboxylate could be used in the development of these semiconductors.
Organic Field-Effect Transistors (OFETs)
Thiophene derivatives are used in the fabrication of Organic Field-Effect Transistors (OFETs) . This suggests that Methyl 6-bromothieno[3,2-b]thiophene-2-carboxylate could be used in the production of OFETs.
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives are used in the fabrication of Organic Light-Emitting Diodes (OLEDs) . This indicates that Methyl 6-bromothieno[3,2-b]thiophene-2-carboxylate could be used in the production of OLEDs.
Material Science
Fused thiophenes and their oligomers and polymers are particularly important in materials chemistry . They have applications in organic light-emitting diodes (OLEDs), organic field effect transistors (OFETs), (dye-sensitized) solar cells, and electrochromic devices (ECDs) . This suggests that Methyl 6-bromothieno[3,2-b]thiophene-2-carboxylate could be used in these applications.
Safety and Hazards
The compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Mechanism of Action
Target of Action
Methyl 6-bromothieno[3,2-b]thiophene-2-carboxylate is a complex organic compound with potential biological activity . . It’s worth noting that thiophene derivatives have been shown to exhibit a variety of pharmacological properties, such as anticancer, anti-inflammatory, and antimicrobial effects . Therefore, it’s plausible that Methyl 6-bromothieno[3,2-b]thiophene-2-carboxylate may interact with multiple targets within these pathways.
Mode of Action
Thiophene derivatives are known to interact with various biological targets, leading to changes in cellular processes
Biochemical Pathways
Thiophene derivatives are known to influence a variety of biochemical pathways, including those involved in inflammation, cancer, and microbial infections
Result of Action
Thiophene derivatives have been shown to exhibit a variety of effects, including anti-inflammatory, anticancer, and antimicrobial activities
properties
IUPAC Name |
methyl 3-bromothieno[3,2-b]thiophene-5-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5BrO2S2/c1-11-8(10)6-2-5-7(13-6)4(9)3-12-5/h2-3H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWZRPSOQRMUSSG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(S1)C(=CS2)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5BrO2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.2 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.